Cas no 2095831-15-3 (1,4,9-trioxa-12-azadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 1,4,9-trioxa-12-azadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2095831-15-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6257000
• PubChem ID: 137935235
• Update Time: 2025-07-15

1,4,9-trioxa-12-azadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 1,4,9-trioxa-12-azadispiro4.2.5^{8}.2^{5}pentadecane
• 1,4,9-Trioxa-12-azadispiro[4.2.58.25]pentadecane
• EN300-2010355
• 1,4,9-trioxa-12-azadispiro[4.2.5^{8}.2^{5}]pentadecane
• 2095831-15-3
• Z3288522683

• Inchi： 1S/C11H19NO3/c1-3-11(14-7-8-15-11)4-2-10(1)9-12-5-6-13-10/h12H,1-9H2
• InChI Key： OVYZOMNGUHFTCV-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC1(CC2)OCCO1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 39.7Ų

Additional information on 1,4,9-trioxa-12-azadispiro4.2.5^{8}.2^{5}pentadecane

Professional Introduction to Compound with CAS No. 2095831-15-3 and Product Name: 1,4,9-trioxa-12-azadispiro4.2.5⁸.2⁵pentadecane

The compound identified by the CAS number 2095831-15-3 and the product name 1,4,9-trioxa-12-azadispiro4.2.5⁸.2⁵pentadecane represents a fascinating molecular architecture that has garnered significant attention in the field of medicinal chemistry and materials science. This spirocyclic compound features a complex blend of oxygen and nitrogen heteroatoms embedded within a hydrocarbon backbone, creating a unique framework that exhibits intriguing physicochemical properties and potential biological activities.

The molecular structure of 1,4,9-trioxa-12-azadispiro4.2.5⁸.2⁵pentadecane consists of three oxygen-containing ether moieties and two nitrogen-containing azacycloalkane units arranged in a spiro configuration. This arrangement confers upon the molecule a high degree of rigidity and stability, which are critical attributes for pharmaceutical applications where metabolic stability and bioavailability are paramount. The spirocyclic core also introduces conformational constraints that can influence binding interactions with biological targets, making it a promising scaffold for drug design.

In recent years, spirocyclic compounds have emerged as a privileged class of molecules in medicinal chemistry due to their unique structural features and functional versatility. The presence of both oxygen and nitrogen heteroatoms in 1,4,9-trioxa-12-azadispiro4.2.5⁸.2⁵pentadecane allows for diverse intermolecular interactions, including hydrogen bonding and electrostatic interactions, which can enhance binding affinity to biological receptors. Furthermore, the spirocyclic motif often exhibits low solubility in water but good solubility in organic solvents, which can be advantageous for formulation development.

Recent studies have highlighted the potential of spirocyclic compounds as modulators of enzyme activity and receptor binding. For instance, derivatives of 1,4,9-trioxa-12-azadispiro4.2.5⁸.2⁵pentadecane have been investigated for their inhibitory effects on various kinases and proteases involved in inflammatory pathways. The rigid core structure of these compounds can mimic the transition state of enzymatic reactions, thereby enhancing their inhibitory potency. Additionally, the oxygen and nitrogen heteroatoms provide opportunities for further functionalization through chemical modifications such as halogenation, alkylation, or acylation, which can fine-tune the biological activity and pharmacokinetic properties.

The synthesis of 1,4,9-trioxa-12-azadispiro4.2.5⁸.2⁵pentadecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires multi-step synthetic strategies that often involve ring-closing metathesis (RCM), cycloaddition reactions, or transition-metal-catalyzed coupling reactions to establish the desired connectivity between the oxygen and nitrogen heteroatom-containing units. Advances in synthetic methodologies have made it increasingly feasible to construct complex spirocyclic frameworks with high yields and enantiopurity.

The physicochemical properties of 1,4,9-trioxa-12-azadispiro4.2.5⁸.2⁵pentadecane, such as its logP value (logarithm of partition coefficient), polar surface area (PSA), and hydrogen bond donor/acceptor counts, are critical parameters that influence its absorption, distribution, metabolism, excretion (ADME) profile. Computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict these properties and guide optimization efforts toward improving drug-like characteristics.

In conclusion,1,4,9-trioxa-12-azadispiro4.2.5⁸.2⁵pentadecane represents a structurally unique compound with significant potential in pharmaceutical research and development. Its complex architecture featuring oxygen and nitrogen heteroatoms embedded within a spirocyclic framework makes it an attractive scaffold for designing novel therapeutic agents with enhanced binding affinity and metabolic stability. Continued investigation into its synthesis، structure-activity relationships，and pharmacokinetic properties will likely yield valuable insights into its utility as a drug candidate or material precursor.